
3-Iodo-L-tyrosine molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Tyr(3-I)-OH

Cat. No.: B556601 Get Quote

3-Iodo-L-tyrosine: A Core Technical Overview
Introduction: 3-Iodo-L-tyrosine, also known as monoiodotyrosine (MIT), is a derivative of the

amino acid L-tyrosine.[1][2] It plays a crucial role as an intermediate in the synthesis of thyroid

hormones.[2] This document provides essential technical data regarding its molecular formula

and weight, targeting researchers and professionals in drug development.

Molecular and Chemical Properties
The fundamental chemical identifiers for 3-Iodo-L-tyrosine are detailed below. This compound

is structurally L-tyrosine with an iodine atom substituted at the third position of the benzyl

group.[1][3]
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Property Value Source

Molecular Formula C₉H₁₀INO₃
PubChem, Santa Cruz

Biotechnology

Molecular Weight 307.09 g/mol
Santa Cruz Biotechnology,

Sigma-Aldrich

307.08 g/mol PubChem

307.1 g/mol Cayman Chemical

IUPAC Name
(2S)-2-amino-3-(4-hydroxy-3-

iodophenyl)propanoic acid
PubChem

CAS Number 70-78-0
Santa Cruz Biotechnology,

Sigma-Aldrich

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the compound and its core

identifiers.

3-Iodo-L-tyrosine Core Properties

3-Iodo-L-tyrosine

Molecular Formula
C₉H₁₀INO₃

has

Molecular Weight
~307.09 g/mol

has

CAS Number
70-78-0

is identified by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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